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molecular formula C9H19NO2 B110812 4-Piperidinol, 1-hydroxy-2,2,6,6-tetramethyl- CAS No. 3637-10-3

4-Piperidinol, 1-hydroxy-2,2,6,6-tetramethyl-

Cat. No. B110812
CAS RN: 3637-10-3
M. Wt: 173.25 g/mol
InChI Key: CSGAUKGQUCHWDP-UHFFFAOYSA-N
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Patent
US06608220B1

Procedure details

A mixture of bisnoralcohol (I, 4 g), 4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl (4-hydroxy-TEMPO, 10 mg), potassium bromide (133 mg), sodium bicarbonate (133 mg), dichloromethane (14 ml) and water (2.2 ml) are cooled to 1°. While maintaining this temperature, aqueous sodium hypochlorite (14%, 6.3 ml) is added over a five hr period. The reaction is complete and aqueous sodium thiosulfate is added, the two phases were separated, and the bisnoraldehyde product is crystallized by replacing the dichloromethane with heptane to give the title compound, mp=153-154°; NMR (CDCl3) 9.56, 5.73, 2.2-2.5, 1.2-2.1, 1.20, 1.10, 0.79 δ; [α]D22=+83.4° (methylene chloride, c=1).
Name
4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl
Quantity
10 mg
Type
reactant
Reaction Step One
Name
potassium bromide
Quantity
133 mg
Type
reactant
Reaction Step One
Name
sodium bicarbonate
Quantity
133 mg
Type
reactant
Reaction Step One
Name
water
Quantity
2.2 mL
Type
solvent
Reaction Step One
Name
dichloromethane
Quantity
14 mL
Type
solvent
Reaction Step One
Name
sodium hypochlorite
Quantity
6.3 mL
Type
reactant
Reaction Step Two
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:12])[N:7]([O])[C:6]([CH3:10])([CH3:9])[CH2:5][CH:4]([OH:11])[CH2:3]1.[Br-].[K+].C(=O)(O)[O-:16].[Na+].Cl[O-].[Na+].S([O-])([O-])(=O)=S.[Na+].[Na+]>O.ClCCl>[CH3:1][C:2]1([CH3:12])[N:7]([OH:16])[C:6]([CH3:10])([CH3:9])[CH2:5][CH:4]([OH:11])[CH2:3]1 |f:1.2,3.4,5.6,7.8.9,^1:4|

Inputs

Step One
Name
4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl
Quantity
10 mg
Type
reactant
Smiles
CC1(CC(CC(N1[O])(C)C)O)C
Name
potassium bromide
Quantity
133 mg
Type
reactant
Smiles
[Br-].[K+]
Name
sodium bicarbonate
Quantity
133 mg
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Name
water
Quantity
2.2 mL
Type
solvent
Smiles
O
Name
dichloromethane
Quantity
14 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
sodium hypochlorite
Quantity
6.3 mL
Type
reactant
Smiles
Cl[O-].[Na+]
Step Three
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=S)(=O)([O-])[O-].[Na+].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
are cooled to 1°
ADDITION
Type
ADDITION
Details
is added over a five hr period
Duration
5 h
CUSTOM
Type
CUSTOM
Details
the two phases were separated
CUSTOM
Type
CUSTOM
Details
the bisnoraldehyde product is crystallized

Outcomes

Product
Name
title compound
Type
product
Smiles
CC1(CC(CC(N1O)(C)C)O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.